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Compound of Interest

Compound Name: 1,1-Dimethoxyacetone

Cat. No.: B147526

An In-depth Technical Guide to 1,1-
Dimethoxyacetone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-dimethoxyacetone, a versatile
ketone acetal utilized as a key building block in organic synthesis, particularly in the
pharmaceutical and agrochemical industries. This document details its chemical and physical
properties, outlines experimental protocols for its analysis and application, and illustrates its
role in synthetic pathways.

Core Compound Information
CAS Number: 6342-56-9

Molecular Weight: 118.13 g/mol

Physicochemical Data

The following table summarizes the key physicochemical properties of 1,1-dimethoxyacetone.
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Property Value Reference(s)
Molecular Formula CsH1003 [1112]
IUPAC Name 1,1-dimethoxypropan-2-one [3]

Methylglyoxal dimethyl acetal,
Pyruvaldehyde dimethyl

Synonyms _ [1][4]
acetal, Dimethoxymethyl

methyl ketone

Clear, colorless to pale yellow

Appearance quid [1][5]
Boiling Point 141 - 147 °C [2][5]
Density ~0.976 g/mL at 25 °C [5]
Refractive Index (n20/D) ~1.398 [5]
Flash Point 34 °C

Autoignition Temperature 285 °C

Applications in Synthesis

1,1-Dimethoxyacetone serves as a stable and versatile intermediate in a variety of chemical
syntheses. Its primary utility lies in its function as a protected form of methylglyoxal, a highly
reactive dicarbonyl compound. The acetal group masks one of the carbonyl functionalities,
allowing for selective reactions at the ketone group. The aldehyde can be readily deprotected
under acidic conditions when needed.[5]

Key applications include:

o Pharmaceutical Intermediates: It is a crucial precursor in the synthesis of several high-value
pharmaceutical compounds, including Folic Acid, antineoplastic (anti-tumor) agents, and
anti-cardiovascular drugs.[5]

e Heterocyclic Chemistry: It is a valuable building block for the synthesis of various
heterocyclic compounds, such as imidazoles and pyrazines.[5]
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e Agrochemicals: 1,1-Dimethoxyacetone is used in the manufacturing of certain fungicides
and specialized pesticides.[5]

Synthetic and Experimental Protocols

General Acetal Deprotection Protocol (to generate
Methylglyoxal in situ)

This protocol describes the hydrolysis of the dimethyl acetal to regenerate the parent
dicarbonyl compound, methylglyoxal, for subsequent reactions.

Materials:

1,1-Dimethoxyacetone

Acetone and Water (e.g., 10:1 v/v)

Acid catalyst (e.g., p-Toluenesulfonic acid or dilute HCI, catalytic amount)

Saturated aqueous sodium bicarbonate solution

Organic solvent for extraction (e.g., ethyl acetate or diethyl ether)

Brine

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

o Dissolve 1,1-dimethoxyacetone in a mixture of acetone and water.
e Add a catalytic amount of the acid catalyst.

 Stir the reaction at room temperature and monitor its progress using an appropriate
technique such as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) until the
starting material is consumed.
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o Neutralize the acid catalyst by carefully adding a saturated aqueous sodium bicarbonate
solution.

e Remove the acetone under reduced pressure using a rotary evaporator.
o Extract the aqueous layer with an organic solvent (e.g., 3 x 20 mL of ethyl acetate).
o Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

o Concentrate the filtrate under reduced pressure to yield the deprotected product.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

This section provides a general protocol for the analysis of 1,1-dimethoxyacetone using GC-
MS. The specific parameters may need to be optimized for the instrument in use.

Sample Preparation:

o Prepare a solution of the sample at approximately 10 pg/mL in a volatile organic solvent such
as methanol, dichloromethane, or hexane.

o Ensure the sample is free of particulates by centrifugation or filtration if necessary.

o Transfer the sample to a 1.5 mL glass autosampler vial. A minimum volume of 50 pL is
recommended.

Instrumentation and Conditions:
e Gas Chromatograph:
o Injection Port Temperature: 250 °C
o Injection Mode: Split (e.g., 10:1 ratio)

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b147526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Column: DB-624 capillary column (30 m length, 0.25 mm internal diameter, 1.4 pm film
thickness) or equivalent.

o Oven Temperature Program: Initial temperature of 35 °C held for 5 minutes, then ramped
at 10 °C/min to a final temperature of 240 °C, held for 5 minutes.

e Mass Spectrometer:
o Interface Temperature: 220 °C
o lonization Mode: Electron lonization (El) at 70 eV.
o Source Temperature: 250 °C
o Quadrupole Temperature: 150 °C

Synthetic Pathway Visualization

The following diagram illustrates the role of 1,1-dimethoxyacetone as a building block in the
synthesis of heterocyclic compounds, a key application in drug development.
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Synthetic Pathway of a Pyrazine Derivative

Starting Materials

1,1-Dimethoxyacetone Ethylene Diamine
\ ]

Acidic Hydrolysis
(Deprotection)

Reactioh Intermediate

Methylglyoxal
(in situ)
]

k:ondensatio

Final Product

2,3-Dimethylpyrazine

Click to download full resolution via product page

Caption: Synthetic pathway illustrating the use of 1,1-dimethoxyacetone in pyrazine synthesis.

Safety and Handling

1,1-Dimethoxyacetone is a flammable liquid and should be handled with appropriate safety
precautions.[5]

e Handling: Wash thoroughly after handling. Use with adequate ventilation. Ground and bond
containers when transferring material. Use spark-proof tools and explosion-proof equipment.
Avoid contact with eyes, skin, and clothing.

o Storage: Keep away from heat, sparks, and flame. Store in a tightly closed container in a
cool, dry, well-ventilated area away from incompatible substances.[5]
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» Personal Protective Equipment:

o

Eyes: Wear safety glasses and chemical goggles if splashing is possible.

[¢]

Skin: Wear appropriate protective gloves to prevent skin exposure.

[e]

Clothing: Wear appropriate protective clothing to prevent skin exposure.

[e]

Respirators: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever
workplace conditions warrant a respirator's use.

First Aid Measures:

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

o Skin: Get medical aid. Flush skin with plenty of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.

» Eyes: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper
and lower eyelids. Get medical aid immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,1-Dimethoxyacetone CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147526#1-1-dimethoxyacetone-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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